Cas no 158076-63-2 ([1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-
• CAS No: 158076-63-2
• MF: C₁₂H₄Cl₆O
• MW: 376.877557754517
• CID: 193253
• PubChem ID: 178005
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-
• 2,6-dichloro-4-(2,3,4,5-tetrachlorophenyl)phenol
• 4-Hydroxy-2',3,3',4',5,5'-hexachlorobiphenyl
• 4-Hydroxy-2',3,3',5,5',6'-hexachlorobiphenyl
• NS00074035
• 4'-Hydroxy-3,3',4,5,5',6-hexachlorobiphenyl
• (1,1'-Biphenyl)-4-ol, 2',3,3',4',5,5'-hexachloro-
• [1,1'-Biphenyl]-4-ol, 2',3,3',4',5,5'-hexachloro-
• DTXSID70166369
• 158076-63-2

• Inchi： 1S/C12H4Cl6O/c13-6-3-5(9(16)11(18)10(6)17)4-1-7(14)12(19)8(15)2-4/h1-3,19H
• InChI Key： PZAKBNHYWBSZAF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=C(C(=C(C=1)Cl)O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 373.83900
• Monoisotopic Mass: 373.839331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 6.97960